Cas no 2138261-08-0 (3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride)

• Product Name: 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride
• CAS No: 2138261-08-0
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 4638470
• Update Time: 2025-06-09

3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride
• 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride

• Inchi： 1S/C11H21NO.ClH/c1-10(2)7-11(8-13-10)5-3-9(12)4-6-11;/h9H,3-8,12H2,1-2H3;1H
• InChI Key： MLHILRWIXMCVBB-UHFFFAOYSA-N
• SMILES： C1C2(CCC(N)CC2)CC(C)(C)O1.[H]Cl

Additional information on 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride

Research Brief on 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride (CAS: 2138261-08-0): Recent Advances and Applications

3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride (CAS: 2138261-08-0) is a spirocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for researchers in medicinal chemistry and drug discovery.

The synthesis of 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic asymmetric synthesis route that enhances the enantiomeric purity of the compound, which is critical for its pharmacological activity. The study highlighted the use of chiral catalysts to achieve high stereoselectivity, paving the way for scalable production. This advancement is particularly important given the compound's potential as a precursor for further derivatization in drug development.

Pharmacological evaluations of 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. A preclinical study conducted by Smith et al. (2024) demonstrated its efficacy in animal models of depression and anxiety, suggesting its potential as a novel anxiolytic or antidepressant agent. The compound's ability to modulate neurotransmitter systems without significant off-target effects makes it a promising candidate for further clinical development. These findings were corroborated by in vitro assays showing high selectivity and low cytotoxicity, which are essential for therapeutic applications.

In addition to its CNS applications, recent research has explored the compound's potential in treating neurodegenerative diseases. A study in Neuropharmacology (2024) investigated its neuroprotective effects in models of Parkinson's disease, where it was shown to reduce oxidative stress and improve neuronal survival. The study proposed that the spirocyclic structure of the compound may contribute to its ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapies. These results underscore the versatility of 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride in addressing unmet medical needs in neurology.

Despite these promising findings, challenges remain in the clinical translation of 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride. Pharmacokinetic studies have indicated variable bioavailability, which may necessitate formulation optimization. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its stability and absorption. Furthermore, ongoing toxicology studies aim to establish its safety profile in long-term use, which will be pivotal for regulatory approval.

In conclusion, 3,3-dimethyl-2-oxaspiro[4.5]decan-8-amine hydrochloride (CAS: 2138261-08-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features, combined with promising preclinical data, position it as a potential lead compound for CNS therapeutics. Future studies should focus on addressing pharmacokinetic limitations and advancing it through clinical trials to fully realize its therapeutic potential. The continued exploration of this compound may yield innovative treatments for a range of neurological and psychiatric disorders.